Cas no 211510-44-0 (Propanoic acid, 2,2-dimethyl-, 3-butynyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 3-butynyl ester
• CAS No: 211510-44-0
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1403250
• PubChem ID: 5461499
• Update Time: 2025-04-20

Propanoic acid, 2,2-dimethyl-, 3-butynyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-butynyl ester
• but-3-ynyl 2,2-dimethylpropanoate
• UPCMLD00WJLM63
• SCHEMBL8334928
• DTXSID70420130
• 211510-44-0

• Inchi： 1S/C9H14O2/c1-5-6-7-11-8(10)9(2,3)4/h1H,6-7H2,2-4H3
• InChI Key： QEASBJVYEJMNKX-UHFFFAOYSA-N
• SMILES： O(CCC#C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3